Cas no 2171936-54-0 (3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2171936-54-0
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6300255
• PubChem ID: 165958396
• Update Time: 2025-06-13

3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1287420
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• 2171936-54-0

• Inchi： 1S/C15H16N2O4S/c1-10-14(22-9-16-10)12(7-13(18)19)17-15(20)21-8-11-5-3-2-4-6-11/h2-6,9,12H,7-8H2,1H3,(H,17,20)(H,18,19)
• InChI Key： FVLDUGYRLQAACZ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid

Research Briefing on 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2171936-54-0)

The compound 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2171936-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole-containing derivatives, which are known for their diverse pharmacological properties. The presence of the benzyloxycarbonyl (Cbz) protecting group and the 4-methylthiazole moiety makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of protease inhibitors and antimicrobial agents, leveraging its unique structural features.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease (M^pro). The study demonstrated that derivatives of 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid exhibited nanomolar inhibitory activity, suggesting its potential as a lead compound for antiviral drug development. Molecular docking studies further revealed strong interactions with the active site of M^pro, underscoring its mechanistic relevance.

Another area of interest is the compound's application in antimicrobial research. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported its use in the design of novel thiazole-based antibiotics. The study found that structural analogs of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid. A 2023 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic hydrogenation for the removal of the Cbz group, which significantly improved the efficiency of downstream derivatization. This methodological innovation is expected to facilitate its broader adoption in industrial-scale drug synthesis.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2171936-54-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in antiviral and antimicrobial drug discovery. Ongoing research aims to expand its utility to other therapeutic areas, such as oncology and neurodegenerative diseases. Future studies should focus on in vivo efficacy and toxicity profiling to advance its translational potential.